Cas no 88106-08-5 (Benzene, 2-methoxy-1,3,4-trinitro-)

Benzene, 2-methoxy-1,3,4-trinitro- structure
88106-08-5 structure
Product Name:Benzene, 2-methoxy-1,3,4-trinitro-
CAS No:88106-08-5
MF:C7H5N3O7
MW:243.130501508713
CID:644827
PubChem ID:13213780
Update Time:2025-04-19

Benzene, 2-methoxy-1,3,4-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-methoxy-1,3,4-trinitro-
    • 2-methoxy-1,3,4-trinitrobenzene
    • DTXSID40528571
    • 88106-08-5
    • Inchi: 1S/C7H5N3O7/c1-17-7-5(9(13)14)3-2-4(8(11)12)6(7)10(15)16/h2-3H,1H3
    • InChI Key: LERBXBUFXBQFLP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.01274951g/mol
  • Monoisotopic Mass: 243.01274951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 147Ų
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